Cas no 89741-56-0 (Benzenedicarboxylic acid, dicyano-)
89741-56-0 structure
Product Name:Benzenedicarboxylic acid, dicyano-
CAS No:89741-56-0
MF:C10H4N2O4
MW:216.149762153625
CID:590520
PubChem ID:71325899
Update Time:2025-04-19
Benzenedicarboxylic acid, dicyano- Chemical and Physical Properties
Names and Identifiers
-
- Benzenedicarboxylic acid, dicyano-
- 3,4-dicyanophthalic acid
- dicyanophthalic acid
- 89741-56-0
- DTXSID20755166
- 3,4-Dicyanobenzene-1,2-dicarboxylic acid
-
- Inchi: 1S/C10H4N2O4/c11-3-5-1-2-6(9(13)14)8(10(15)16)7(5)4-12/h1-2H,(H,13,14)(H,15,16)
- InChI Key: FGZAEZRPSHYCQU-UHFFFAOYSA-N
- SMILES: OC(C1C(C#N)=C(C#N)C=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 216.01710661g/mol
- Monoisotopic Mass: 216.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 122Ų
Benzenedicarboxylic acid, dicyano- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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